1-(4-Tert-butylphenyl)-2-methylbutan-1-one
Cat. No. B3146693
M. Wt: 218.33 g/mol
InChI Key: WJABJQOWEDFHJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:8]([CH3:9])([CH3:10])([CH3:11])[c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1.[CH3:1][CH:2]([C:3](=[O:4])[Cl:5])[CH2:6][CH3:7]>>[CH3:1][CH:2]([C:3](=[O:4])[c:15]1[cH:14][cH:13][c:12]([C:8]([CH3:9])([CH3:10])[CH3:11])[cH:17][cH:16]1)[CH2:6][CH3:7]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(C)C(=O)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCC(C)C(=O)c1ccc(C(C)(C)C)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
